Cas no 1806431-91-3 (5-(Difluoromethoxy)-2-methylbenzo[d]oxazole)

• Product Name: 5-(Difluoromethoxy)-2-methylbenzo[d]oxazole
• CAS No: 1806431-91-3
• MF: C₉H₇F₂NO₂
• MW: 199.154189348221
• CID: 4819173
• Update Time: 2025-07-20

5-(Difluoromethoxy)-2-methylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-methylbenzo[d]oxazole

• Inchi： 1S/C9H7F2NO2/c1-5-12-7-4-6(14-9(10)11)2-3-8(7)13-5/h2-4,9H,1H3
• InChI Key： SLFLEYMAVJHKRA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)N=C(C)O2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3

Additional information on 5-(Difluoromethoxy)-2-methylbenzo[d]oxazole

Comprehensive Overview of 5-(Difluoromethoxy)-2-methylbenzo[d]oxazole (CAS No. 1806431-91-3)

5-(Difluoromethoxy)-2-methylbenzo[d]oxazole (CAS No. 1806431-91-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzo[d]oxazole derivative is characterized by its unique difluoromethoxy and methyl functional groups, which contribute to its distinct chemical properties and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel small-molecule inhibitors and bioactive intermediates.

The compound's molecular structure, featuring a benzoxazole core, makes it a valuable scaffold in medicinal chemistry. Its difluoromethoxy group enhances metabolic stability and bioavailability, addressing key challenges in modern drug design. Recent studies highlight its potential in targeting enzyme modulation and receptor binding, aligning with current trends in precision medicine and personalized therapeutics. These attributes position 5-(Difluoromethoxy)-2-methylbenzo[d]oxazole as a promising candidate for next-generation therapeutics.

In the context of green chemistry and sustainable synthesis, this compound has also been investigated for its compatibility with eco-friendly reaction conditions. The incorporation of fluorine atoms in its structure aligns with the growing demand for fluorinated building blocks in industrial applications. This trend reflects broader industry shifts toward environmentally benign processes, a topic frequently searched by professionals in chemical manufacturing and process optimization.

From a commercial perspective, 5-(Difluoromethoxy)-2-methylbenzo[d]oxazole is often discussed in forums related to high-value intermediates and custom synthesis. Its niche applications in crop protection and veterinary medicine further expand its market relevance. Analysts note rising inquiries about its supply chain stability and scalability, particularly in regions with robust pharmaceutical outsourcing ecosystems.

Technological advancements in analytical characterization, such as LC-MS and NMR spectroscopy, have enabled deeper insights into the compound's purity and stability profiles. These methods address common user queries about quality control protocols for complex heterocycles. Additionally, computational tools like molecular docking simulations are being employed to predict its interactions with biological targets, a hot topic in AI-driven drug discovery communities.

In summary, 5-(Difluoromethoxy)-2-methylbenzo[d]oxazole (CAS No. 1806431-91-3) represents a convergence of cutting-edge research and industrial innovation. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary chemistry. As scientific literature and patent filings continue to grow, this compound remains a focal point for professionals seeking advanced chemical solutions in competitive markets.